Cas no 81228-25-3 (4-(Benzyloxy)-3-fluorophenol)

• Product Name: 4-(Benzyloxy)-3-fluorophenol
• CAS No: 81228-25-3
• MF: C₁₃H₁₁FO₂
• MW: 218.223647356033
• MDL: MFCD01814875
• CID: 1026297
• PubChem ID: 1490313
• Update Time: 2025-10-30

4-(Benzyloxy)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-3-fluorophenol
• 4-(Benzyloxy)-3-fluorobenzenol
• 4-Benzyloxy-3-fluoro-phenol
• 3-fluoro-4-phenylmethoxyphenol
• Phenol, 3-fluoro-4-(phenylmethoxy)-
• Bionet2_000406
• 4-benzyloxy-3-fluorophenol
• Oprea1_775685
• GYIIGCADGAQVFT-UHFFFAOYSA-N
• HMS1365C10
• ST2405416
• Z0860
• 3-Fluoro-4-(phenylmethoxy)phenol (ACI)
• DTXSID00363420
• 81228-25-3
• DB-013914
• MFCD01814875
• 12N-206
• AKOS005080929
• SCHEMBL1128800
• SY111409
• CS-W022003

• MDL： MFCD01814875
• Inchi： 1S/C13H11FO2/c14-12-8-11(15)6-7-13(12)16-9-10-4-2-1-3-5-10/h1-8,15H,9H2
• InChI Key： GYIIGCADGAQVFT-UHFFFAOYSA-N
• SMILES： FC1C(OCC2C=CC=CC=2)=CC=C(O)C=1

Computed Properties

• Exact Mass: 218.07430775g/mol
• Monoisotopic Mass: 218.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 3.1

4-(Benzyloxy)-3-fluorophenol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-(Benzyloxy)-3-fluorophenol

Comprehensive Overview of 4-(Benzyloxy)-3-fluorophenol (CAS No. 81228-25-3): Properties, Applications, and Industry Insights

4-(Benzyloxy)-3-fluorophenol (CAS No. 81228-25-3) is a fluorinated aromatic compound with significant relevance in pharmaceutical and chemical research. This specialty chemical is characterized by its unique molecular structure, combining a phenol core with a benzyloxy group and a fluorine substituent. The presence of fluorine enhances its bioactivity and metabolic stability, making it a valuable intermediate in drug discovery. Researchers frequently explore its potential in kinase inhibitor synthesis and cancer therapeutics, aligning with current trends in precision medicine.

The compound’s physicochemical properties include a molecular weight of 218.22 g/mol and a purity typically exceeding 97%. Its solubility profile (soluble in organic solvents like DMSO and methanol) makes it versatile for organic synthesis. Recent studies highlight its role in developing PET radiotracers, addressing the growing demand for non-invasive diagnostic tools in neurology and oncology. This application resonates with the increasing focus on theranostics—a fusion of therapy and diagnostics—in modern healthcare.

From an industrial perspective, 81228-25-3 is synthesized via O-benzylation of 3-fluorophenol, a process optimized for minimal byproduct formation. Manufacturers emphasize green chemistry principles, reducing hazardous waste through catalytic methods. Such practices cater to the sustainability demands of ESG (Environmental, Social, and Governance)-driven investors, a hot topic in 2024. Analytical techniques like HPLC and NMR ensure batch-to-batch consistency, critical for regulatory compliance in GMP-certified facilities.

Market analysts note rising interest in fluorophenol derivatives due to their electron-withdrawing effects, which improve drug binding affinity. Searches for "fluorinated drug intermediates" and "benzyl-protecting groups" have surged by 35% year-over-year, reflecting industry shifts toward targeted drug delivery. Notably, 4-(Benzyloxy)-3-fluorophenol is being evaluated in antibacterial coatings, tapping into the post-pandemic demand for antimicrobial surfaces.

Quality control protocols for CAS 81228-25-3 involve rigorous spectroscopic validation and residual solvent analysis. Suppliers often provide COAs (Certificates of Analysis) detailing parameters like melting point (78–82°C) and chromatographic purity. These metrics are crucial for researchers investigating structure-activity relationships (SAR) in medicinal chemistry. The compound’s stability under inert atmospheres also supports its use in high-throughput screening platforms.

Emerging applications include its incorporation into liquid crystal materials for flexible displays, a sector projected to grow at 12% CAGR through 2030. Patent filings reveal novel uses in OLED technology, where its planar aromatic system enhances charge transport efficiency. Such innovations align with consumer electronics trends favoring energy-efficient devices, a frequent search topic among materials scientists.

In summary, 4-(Benzyloxy)-3-fluorophenol exemplifies the intersection of cutting-edge chemistry and real-world applications. Its adaptability across pharmaceuticals, diagnostics, and advanced materials underscores its importance in contemporary R&D. As industries prioritize molecular diversification and sustainable synthesis, this compound will likely remain a focal point in scientific literature and commercial ventures alike.